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Compound of Interest

Compound Name:
4-Chloro-3,5-

dinitrobenzotrifluoride

Cat. No.: B147460 Get Quote

Essential Safety and Handling Guide for 4-
Chloro-3,5-dinitrobenzotrifluoride
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for 4-Chloro-3,5-
dinitrobenzotrifluoride (CAS No. 393-75-9) to ensure the safety of laboratory personnel and

the proper management of this chemical. Adherence to these procedures is paramount for

minimizing risks and ensuring a safe research environment.

I. Chemical and Physical Properties
A summary of the key quantitative data for 4-Chloro-3,5-dinitrobenzotrifluoride is presented

in the table below for easy reference.
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Property Value

Molecular Formula C₇H₂ClF₃N₂O₄

Molecular Weight 270.55 g/mol [1]

Appearance Yellow crystals[1]

Melting Point 50-55 °C (lit.)[2]

Flash Point 126 °C (258.8 °F) - closed cup

Solubility Insoluble in water[2]

Oral LD50 (rat) 930 mg/kg[3]

Dermal LD50 (rabbit) 161 mg/kg[3]

II. Hazard Identification and Personal Protective
Equipment (PPE)
4-Chloro-3,5-dinitrobenzotrifluoride is a hazardous substance that poses significant health

risks. It is classified as:

Fatal in contact with skin (Acute Toxicity, Dermal - Category 2)[3][4]

Harmful if swallowed (Acute Toxicity, Oral - Category 4)[3][4]

Causes serious eye irritation (Eye Irritation - Category 2)[3][4]

Causes skin irritation (Skin Irritation - Category 2)[3][4]

Due to these hazards, the following personal protective equipment is mandatory when handling

this chemical:

Hand Protection: Viton gloves are recommended.[1] An alternative is to wear Viton over latex

gloves.[1] Always inspect gloves prior to use and use proper glove removal technique to

avoid skin contact.[5]
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Respiratory Protection: When weighing or diluting the neat chemical, a NIOSH-approved

half-face respirator with an organic vapor/acid gas cartridge and a dust/mist filter (type P2 or

N95) is required.[1][2]

Eye and Face Protection: Chemical safety goggles and a face shield are necessary to

protect against splashes and dust.

Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.[6]

[7]

III. Operational Plan for Safe Handling
Follow these step-by-step procedures to ensure the safe handling of 4-Chloro-3,5-
dinitrobenzotrifluoride in a laboratory setting.

A. Preparation:

Ensure that a safety shower and eyewash station are readily accessible and in good working

order.[8]

Work in a well-ventilated area, preferably within a certified chemical fume hood.[6]

Gather all necessary PPE and ensure it is in good condition.

Prepare all necessary equipment and reagents before handling the chemical to minimize the

duration of exposure.

Have appropriate spill cleanup materials readily available.

B. Handling:

Don all required PPE before entering the designated handling area.

Carefully weigh the solid chemical, avoiding the creation of dust.

When preparing solutions, slowly add the solid to the solvent to prevent splashing.

Avoid all contact with skin, eyes, and clothing.[4][9]
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Do not eat, drink, or smoke in the handling area.[9]

Wash hands thoroughly after handling, even if gloves were worn.[3]

C. In Case of Exposure:

Skin Contact: Immediately flush the affected skin with large amounts of water while removing

contaminated clothing.[1] Wash the affected area thoroughly with soap and water.[1] Seek

immediate medical attention.[4][9]

Eye Contact: Immediately rinse the eyes cautiously with water for several minutes.[3][4]

Remove contact lenses, if present and easy to do so. Continue rinsing and seek immediate

medical attention.[3][4]

Inhalation: Move the person to fresh air.[1] If breathing is difficult, provide oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.[5]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water.[3][4] Never give anything by

mouth to an unconscious person.[5] Seek immediate medical attention.[3][4]

IV. Disposal Plan
Proper disposal of 4-Chloro-3,5-dinitrobenzotrifluoride and its waste is crucial to prevent

environmental contamination and ensure regulatory compliance.

A. Chemical Waste:

4-Chloro-3,5-dinitrobenzotrifluoride should not be disposed of with household garbage or

allowed to enter the sewage system.[3]

Collect all waste containing this chemical in a designated, properly labeled, and sealed

container.

Dispose of the chemical waste through a licensed professional waste disposal service.[5]

Some sources suggest disposal in a chemical incinerator equipped with an afterburner and

scrubber.[5]

Always follow local, state, and federal regulations for hazardous waste disposal.[6]
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B. Contaminated PPE:

Contaminated gloves, lab coats, and other disposable PPE must be disposed of as

hazardous waste.[5]

Place all contaminated PPE in a designated, sealed waste container for proper disposal.

Take off immediately all contaminated clothing and wash it before reuse.[3][9]

V. Experimental Workflow Diagram
The following diagram illustrates the logical workflow for the safe handling of 4-Chloro-3,5-
dinitrobenzotrifluoride.
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Workflow for Safe Handling of 4-Chloro-3,5-dinitrobenzotrifluoride

Preparation
- Verify safety equipment

- Work in fume hood
- Don appropriate PPE

Handling
- Weigh carefully

- Avoid dust and splashes
- No eating, drinking, or smoking

Proceed with caution

Exposure Event

If exposure occurs

Cleanup and Decontamination
- Decontaminate work surfaces

- Clean equipment

After handling

First Aid
- Skin: Flush with water
- Eyes: Rinse with water

- Inhalation: Move to fresh air
- Ingestion: Rinse mouth

Immediate action

Seek Immediate Medical Attention

Waste Disposal
- Segregate chemical waste

- Dispose of contaminated PPE
- Follow regulations

Proper disposal

Click to download full resolution via product page

Caption: Safe handling workflow for 4-Chloro-3,5-dinitrobenzotrifluoride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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